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For Immediate Release

This application note provides detailed protocols for the in vitro evaluation of AG-636, a novel,

orally available inhibitor of dihydroorotate dehydrogenase (DHODH). AG-636 targets the de

novo pyrimidine synthesis pathway, a critical metabolic route for the proliferation of hematologic

malignancies. These protocols are intended for researchers, scientists, and drug development

professionals engaged in the preclinical assessment of AG-636 and other DHODH inhibitors.

Mechanism of Action
AG-636 specifically inhibits DHODH, the fourth enzyme in the de novo pyrimidine biosynthesis

pathway.[1] This enzyme catalyzes the oxidation of dihydroorotate (DHO) to orotate, a key step

in the synthesis of uridine monophosphate (UMP), a precursor for all pyrimidine nucleotides.[1]

By blocking this step, AG-636 depletes the intracellular pool of pyrimidines, which are essential

for DNA and RNA synthesis. This leads to the inhibition of cell proliferation, induction of

apoptosis, and cell differentiation in susceptible cancer cells.[1] Notably, hematologic cancer

cell lines have shown a particular sensitivity to AG-636.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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